Cas no 1803588-06-8 (piperidin-2-ylmethyl N-cyclopropylcarbamate hydrochloride)

Piperidin-2-ylmethyl N-cyclopropylcarbamate hydrochloride is a chemically synthesized compound featuring a piperidine core functionalized with a cyclopropylcarbamate group and a hydrochloride salt. This structure imparts stability and solubility, making it suitable for pharmaceutical and research applications. The cyclopropyl moiety enhances steric and electronic properties, potentially influencing binding affinity in biological systems. The hydrochloride form ensures improved handling and storage characteristics. This compound is of interest in medicinal chemistry for its potential as a building block in drug discovery, particularly for targeting central nervous system (CNS) receptors or enzymes. Its well-defined molecular architecture allows for precise modifications in synthetic pathways.

piperidin-2-ylmethyl N-cyclopropylcarbamate hydrochloride structure

1803588-06-8 structure

Product Name:piperidin-2-ylmethyl N-cyclopropylcarbamate hydrochloride

CAS No:1803588-06-8

MF:

MW:

MDL:MFCD28506006

CID:4616578

PubChem ID:119031463

Update Time:2025-05-24

piperidin-2-ylmethyl N-cyclopropylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride
- piperidin-2-ylmethyl N-cyclopropylcarbamate hydrochloride
- MDL： MFCD28506006

piperidin-2-ylmethyl N-cyclopropylcarbamate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B450733-10mg	[Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride	1803588-06-8		10mg	$ 70.00	2022-06-07
TRC	B450733-50mg	[Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride	1803588-06-8		50mg	$ 250.00	2022-06-07
TRC	B450733-100mg	[Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride	1803588-06-8		100mg	$ 365.00	2022-06-07
Enamine	EN300-214066-0.05g	(piperidin-2-yl)methyl N-cyclopropylcarbamate hydrochloride	1803588-06-8	95%	0.05g	$226.0	2023-09-16
Enamine	EN300-214066-0.1g	(piperidin-2-yl)methyl N-cyclopropylcarbamate hydrochloride	1803588-06-8	95%	0.1g	$337.0	2023-09-16
Enamine	EN300-214066-0.25g	(piperidin-2-yl)methyl N-cyclopropylcarbamate hydrochloride	1803588-06-8	95%	0.25g	$481.0	2023-09-16
Enamine	EN300-214066-0.5g	(piperidin-2-yl)methyl N-cyclopropylcarbamate hydrochloride	1803588-06-8	95%	0.5g	$758.0	2023-09-16
Enamine	EN300-214066-1.0g	(piperidin-2-yl)methyl N-cyclopropylcarbamate hydrochloride	1803588-06-8	95%	1g	$971.0	2023-05-26
Enamine	EN300-214066-2.5g	(piperidin-2-yl)methyl N-cyclopropylcarbamate hydrochloride	1803588-06-8	95%	2.5g	$1903.0	2023-09-16
Enamine	EN300-214066-5.0g	(piperidin-2-yl)methyl N-cyclopropylcarbamate hydrochloride	1803588-06-8	95%	5g	$2816.0	2023-05-26

piperidin-2-ylmethyl N-cyclopropylcarbamate hydrochloride Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on piperidin-2-ylmethyl N-cyclopropylcarbamate hydrochloride

Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1803588-06-8, known as Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which serves as a foundational structure for numerous bioactive molecules. The cyclopropyl group attached to the carbamate moiety introduces additional strain and reactivity, making this compound a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride in drug discovery, particularly in the development of novel therapeutic agents. Its structure allows for diverse functionalization, enabling researchers to explore its potential as a precursor for bioisosteres or as a building block in medicinal chemistry. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, which are critical factors in pharmaceutical formulations.

The synthesis of Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding free base. This is followed by protonation with hydrochloric acid to yield the final hydrochloride salt. The reaction conditions, including temperature, solvent, and catalysts, play a pivotal role in ensuring high yields and purity of the product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the identity and purity of the compound.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of complex molecules with therapeutic value. For instance, researchers have explored its use in constructing bioactive compounds with anti-inflammatory, analgesic, or anticancer properties. The cyclopropyl group within its structure contributes to its unique reactivity, making it an ideal candidate for exploring novel chemical transformations.

In addition to its role in drug discovery, Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride has also been investigated for its potential in materials science. Its ability to form stable amorphous solids or crystalline structures under specific conditions makes it a valuable material for developing advanced coatings or polymer additives. Recent advancements in computational chemistry have enabled researchers to predict and optimize the physical properties of this compound, further expanding its utility across multiple disciplines.

The growing interest in Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride is also driven by its compatibility with green chemistry principles. Its synthesis can be designed to minimize waste generation and maximize atom economy, aligning with global efforts to promote sustainable chemical practices. Moreover, the compound's stability under various environmental conditions ensures its suitability for long-term storage and transportation without degradation.

In conclusion, Piperidin-2-ylmethyl N-cyclopropylcarbamate Hydrochloride (CAS No. 1803588-06-8) stands out as a versatile and intriguing compound with wide-ranging applications across multiple scientific domains. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a key player in future research endeavors aimed at developing innovative solutions in medicine and materials science.